N-(2-(dimethylamino)-2-(thiophen-2-yl)ethyl)-2-(4-ethoxyphenyl)acetamide

• IUPAC Name: N-[2-(dimethylamino)-2-thiophen-2-ylethyl]-2-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C18H24N2O2S/c1-4-22-15-9-7-14(8-10-15)12-18(21)19-13-16(20(2)3)17-6-5-11-23-17/h5-11,16H,4,12-13H2,1-3H3,(H,19,21)
• InChI Key: DNIYYCMXUYDDSB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC(=O)NCC(C2=CC=CS2)N(C)C
• Molecular Formula: C18H24N2O2S
• Molecular Weight: 332.5 g/mol

Description

N-(2-(dimethylamino)-2-(thiophen-2-yl)ethyl)-2-(4-ethoxyphenyl)acetamide, also known as TAK-659, is a small molecule inhibitor that has shown promising results in preclinical studies for the treatment of various types of cancer, autoimmune diseases, and inflammatory disorders.

Scientific Research Applications

Radiosynthesis in Herbicides and Safeners

Radiosynthesis techniques involving similar chemical compounds have been utilized in studying the metabolism and mode of action of herbicides like acetochlor and safeners like R-29148. These studies highlight the use of specific activity isotopes in understanding the biological interactions of chemicals within agricultural settings, potentially guiding the development of more efficient and safer agrochemicals (Latli & Casida, 1995).

Anthelmintic Potential

Research on structurally related compounds has demonstrated significant anthelmintic (anti-parasitic) activity, suggesting potential applications in veterinary medicine and pharmaceutical development for treating parasitic infections (Wollweber et al., 1979).

Co-crystal Formation in Drug Design

Studies on co-crystals involving similar amide compounds underline the importance of molecular interactions in drug design and development. By understanding how these compounds form co-crystals with other molecules, researchers can improve drug solubility, stability, and efficacy, which is crucial for developing new pharmaceuticals (Karmakar et al., 2009).

Anticonvulsant Agents Development

The synthesis and pharmacological evaluation of S-acetamide derivatives of thiopyrimidine as anticonvulsant agents showcase the therapeutic potential of chemically similar compounds. Through molecular docking and pharmacological testing, these studies contribute to the development of new medications for managing seizure disorders, highlighting the chemical's role in neurological research and treatment (Severina et al., 2020).

Antifungal Applications

Research into 2-(2-oxo-morpholin-3-yl)-acetamide derivatives reveals their broad-spectrum antifungal properties against Candida and Aspergillus species. This line of study indicates the compound's potential in addressing fungal infections, contributing to the development of new antifungal therapies that are crucial in both clinical and agricultural settings (Bardiot et al., 2015).